Cas no 112921-04-7 (Adenosine,5'-[N-[(2S)-2-amino-1-oxopropyl]sulfamate])

• Product Name: Adenosine,5'-[N-[(2S)-2-amino-1-oxopropyl]sulfamate]
• CAS No: 112921-04-7
• MF: C₁₃H₁₉N₇O₇S
• MW: 417.397660493851
• CID: 220147
• PubChem ID: 196672
• Update Time: 2025-04-19

Adenosine,5'-[N-[(2S)-2-amino-1-oxopropyl]sulfamate] Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-[N-[(2S)-2-amino-1-oxopropyl]sulfamate]
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-[(2S)-2-aminopropanoyl]sulfamate
• 5'-O-(N-(alanyl)sulfamoyl)adenosine
• 5'-O-(L-alanylsulfamoyl)adenosine
• Ala-SA
• ADENOSINE, 5'-(((2S)-2-AMINO-1-OXOPROPYL)SULFAMATE)
• ADENOSINE, 5'-(N-((2S)-2-AMINO-1-OXOPROPYL)SULFAMATE)
• ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl ((S)-2-aminopropanoyl)sulfamate
• CHEMBL1163065
• 5'-O-(N-(L-Alanyl)-Sulfamoyl)Adenosine
• A5A
• DB03376
• NS00071735
• UNII-48GG0U2X78
• 48GG0U2X78
• 112921-04-7
• 5/'-O-(N-(alanyl)sulfamoyl)adenosine
• ALASA
• SCHEMBL4320823
• db-03376
• BDBM50197291
• Q27259144
• DTXSID60920952
• 9-{5-O-[(2-Amino-1-hydroxypropylidene)sulfamoyl]pentofuranosyl}-9H-purin-6-amine

• Inchi： 1S/C13H19N7O7S/c1-5(14)12(23)19-28(24,25)26-2-6-8(21)9(22)13(27-6)20-4-18-7-10(15)16-3-17-11(7)20/h3-6,8-9,13,21-22H,2,14H2,1H3,(H,19,23)(H2,15,16,17)/t5-,6+,8+,9+,13+/m0/s1
• InChI Key： CWWYMWDIYBJVLP-YTMOPEAISA-N
• SMILES： S(NC([C@H](C)N)=O)(=O)(=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 417.107
• Monoisotopic Mass: 417.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.3
• Topological Polar Surface Area: 226Ų

Experimental Properties

• Density: 2.04
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.833